Cas no 62096-71-3 (Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-)

• Product Name: Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-
• CAS No: 62096-71-3
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• CID: 458256
• PubChem ID: 12307906
• Update Time: 2025-04-19

Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-
• 6-(4-methoxyphenyl)-5-methyl-3-phenyl-[1,2]oxazolo[5,4-b]pyridine
• 6-(4-Methoxyphenyl)-5-methyl-3-phenylisoxazolo[5,4-b]pyridine
• DTXSID80487052
• 62096-71-3

• Inchi： 1S/C20H16N2O2/c1-13-12-17-19(14-6-4-3-5-7-14)22-24-20(17)21-18(13)15-8-10-16(23-2)11-9-15/h3-12H,1-2H3
• InChI Key： OUDLPHMBTKJHSW-UHFFFAOYSA-N
• SMILES： O1C2C(C(C3C=CC=CC=3)=N1)=CC(C)=C(C1C=CC(=CC=1)OC)N=2

Computed Properties

• Exact Mass: 316.12128
• Monoisotopic Mass: 316.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.15